Cas no 1805276-41-8 (2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine)

• Product Name: 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine
• CAS No: 1805276-41-8
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 4873235
• Update Time: 2025-05-21

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H4Cl2F2N2O2/c8-2-4-5(13(14)15)1-3(7(10)11)6(9)12-4/h1,7H,2H2
• InChI Key： XMXWMCCXCZBICW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(CCl)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine: A Comprehensive Overview

2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine, identified by the CAS number 1805276-41-8, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of pyridines, which are aromatic heterocycles with a nitrogen atom in the ring. The presence of multiple substituents, including chlorine, chloromethyl, difluoromethyl, and nitro groups, endows this molecule with unique chemical properties and potential applications.

The synthesis of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate reaction rates while maintaining product quality. The compound's structure is particularly challenging due to the steric hindrance caused by the multiple substituents, which requires precise control over reaction conditions.

The chemical properties of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine make it a valuable component in various applications. Its nitro group imparts strong electron-withdrawing effects, which can be leveraged in designing new materials with tailored electronic properties. Recent research has highlighted its potential as a precursor for advanced materials such as conductive polymers and semiconductors. Additionally, the compound's reactivity towards nucleophilic substitution reactions has been explored for its use in drug discovery and agrochemical development.

In terms of environmental impact, studies have been conducted to assess the biodegradation and toxicity of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine. These studies are crucial for ensuring safe handling and disposal practices. Findings indicate that the compound exhibits moderate biodegradability under specific conditions, though further research is needed to fully understand its environmental fate.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the nitro group significantly influences the molecule's conjugation and stability. This understanding has paved the way for novel applications in catalysis and energy storage systems.

In conclusion, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)-5-nitropyridine stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties continue to be explored through cutting-edge research, offering new possibilities for innovation in materials science and beyond.